5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid

Description

5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid is a chemical compound with a specific molecular structure and various identifiers . It has a molecular formula of C15H19N3O4 and a molecular weight of 305.33 g/mol . Synonyms for this compound include 5-(1-hydroxyethyl)-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid . This compound's structure includes a pyridine ring and an imidazole group, with specific substituents at different positions .

The compound has a density of 1.37 g/cm3 and a refractive index of 1.628 . Its IUPAC name is 5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid . The PubChem CID for this compound is 178217 . Other computed descriptors include its InChIKey, MVEDPQWFIBWXND-UHFFFAOYSA-N, and its SMILES code, CC(C)C1(C(=O)NC(=N1)C2=C(C=C(C=N2)C(C)O)C(=O)O)C .

A similar compound is 5-(hydroxymethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid, which has a PubChem CID of 157759 . This related compound has a molecular weight of 291.30 g/mol and the molecular formula C14H17N3O4 . Its IUPAC name is 5-(hydroxymethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid .

• CAS No.: 134887-87-9
• Product Name: 5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic Acid
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• IUPAC Name: 5-(1-hydroxyethyl)-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C15H19N3O4/c1-7(2)15(4)14(22)17-12(18-15)11-10(13(20)21)5-9(6-16-11)8(3)19/h5-8,19H,1-4H3,(H,20,21)(H,17,18,22)
• Standard InChIKey: MVEDPQWFIBWXND-UHFFFAOYSA-N
• SMILES: CC(C)C1(C(=O)NC(=N1)C2=C(C=C(C=N2)C(C)O)C(=O)O)C
• Canonical SMILES: CC(C)C1(C(=O)NC(=N1)C2=C(C=C(C=N2)C(C)O)C(=O)O)C
• Appearance: Solid
• Purity: > 95%
• Synonyms: 5-(1-Hydroxyethyl) Imazapyr
• PubChem Compound: 178217
• Last Modified: Aug 15 2023